N-methyl-N-(1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide

• IUPAC Name: N-methyl-N-(1-thieno[2,3-d]pyrimidin-4-ylpyrrolidin-3-yl)methanesulfonamide
• InChI: InChI=1S/C12H16N4O2S2/c1-15(20(2,17)18)9-3-5-16(7-9)11-10-4-6-19-12(10)14-8-13-11/h4,6,8-9H,3,5,7H2,1-2H3
• InChI Key: OARAVJOBQJPOTH-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(C1)C2=C3C=CSC3=NC=N2)S(=O)(=O)C
• Molecular Formula: C12H16N4O2S2
• Molecular Weight: 312.4 g/mol

Description

Thienopyrimidine derivatives hold a unique place between fused pyrimidine compounds. They are important and widely represented in medicinal chemistry as they are structural analogs of purines. Thienopyrimidine derivatives have various biological activities.

Synthesis Analysis

Thienopyrimidines can be synthesized through various methods. One common method involves cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. Another method involves the reaction of thiophene derivatives with isocyanates.

Molecular Structure Analysis

Thienopyrimidines are six-membered heterocyclic organic compounds containing two nitrogen atoms at the 1st and 3rd positions. They are integral parts of DNA and RNA and impart diverse pharmacological properties.

Chemical Reactions Analysis

Thienopyrimidines can undergo various chemical reactions. For instance, 2,4,6-trisubstituted pyrimidines can be synthesized by reacting chalcone with guanidine hydrochloride.

Physical And Chemical Properties Analysis

The physical and chemical properties of thienopyrimidines can vary depending on their specific structure and substituents. For example, N-(3-(7-Cyano-4-oxo-6-(4-phenylpiperazin-1-yl)thieno[3,2-d]pyrimidin-3(4H)-yl)-4-methylphenyl)benzamide has a melting point of 179-180 °C.

Mechanism of Action

Target of Action

Thieno[2,3-d]pyrimidines, a class of compounds to which this compound belongs, have been reported to exhibit affinity for kinases . Kinases are enzymes that play a crucial role in cell signaling and regulation by phosphorylating proteins.

Mode of Action

Thieno[2,3-d]pyrimidines have been shown to inhibit kinases . This inhibition could occur through the compound binding to the active site of the kinase, preventing it from phosphorylating its substrate proteins and thus altering cell signaling pathways.

Result of Action

Thieno[2,3-d]pyrimidines have been reported to exhibit cytotoxic effects . This could result from their kinase inhibitory activity disrupting essential cell signaling pathways, leading to cell death.

Advantages and Limitations for Lab Experiments

N-methyl-N-(1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be used in a variety of reactions. Additionally, it is relatively stable and has a low toxicity. However, there are some limitations to its use in laboratory experiments. It is not soluble in water, and is relatively expensive to purchase. Additionally, it is not very stable in the presence of light or heat.

Future Directions

There are a number of potential future directions for the use of N-methyl-N-(1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide. It has the potential to be used in the development of new drugs, as it has been shown to modulate the activity of several enzymes. Additionally, it could be used in the development of new materials, as it has been used in the synthesis of polymers and other materials. Additionally, it could be used in the development of new technologies, as it has been used in the synthesis of dyes and other functional materials. Additionally, it could be used in the development of new methods for the synthesis of small molecules. Finally, it could be used in the development of new methods for the regulation of gene expression.

Synthesis Methods

N-methyl-N-(1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide can be synthesized through several methods. The most common method involves the reaction of a thiophene derivative with an amine in the presence of a base or a Lewis acid. This reaction results in the formation of a pyrrolidine ring and the formation of an this compound molecule. Other methods of synthesis include the reaction of a thiophene derivative with an aldehyde or ketone in the presence of a base, and the reaction of a thiophene derivative with a sulfonamide in the presence of a base.

Scientific Research Applications

N-methyl-N-(1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide has been used in a variety of scientific research applications. In the field of medicinal chemistry, it has been used as a starting material for the synthesis of new drugs and other biologically active compounds. In the field of organic chemistry, it has been used as a precursor for the synthesis of a variety of small molecules, including dyes and other functional materials. Additionally, this compound has been used in the synthesis of polymers and other materials for the development of new technologies.